Cas no 448199-70-0 (4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate)

• Product Name: 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate
• CAS No: 448199-70-0
• MF: C₃₀H₂₁NO₇S
• MW: 539.555247068405
• CID: 6500418
• PubChem ID: 3482656
• Update Time: 2025-11-02

4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

• 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate
• Oprea1_276701
• AKOS024600326
• [4-[benzenesulfonyl(phenoxycarbonyl)amino]naphthalen-1-yl] phenyl carbonate
• 4-[N-(phenoxycarbonyl)benzenesulfonamido]naphthalen-1-yl phenyl carbonate
• phenyl (4-((phenoxycarbonyl)oxy)naphthalen-1-yl)(phenylsulfonyl)carbamate
• F0808-1144
• 448199-70-0

• Inchi： 1S/C30H21NO7S/c32-29(36-22-12-4-1-5-13-22)31(39(34,35)24-16-8-3-9-17-24)27-20-21-28(26-19-11-10-18-25(26)27)38-30(33)37-23-14-6-2-7-15-23/h1-21H
• InChI Key： FRYOPOBXLDBIHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C(=O)OC1C=CC=CC=1)C1=CC=C(C2C=CC=CC1=2)OC(=O)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 539.10387318g/mol
• Monoisotopic Mass: 539.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate

Recent Advances in the Study of 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate (CAS: 448199-70-0)

The compound 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate (CAS: 448199-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, mechanism of action, and biological activities.

Recent literature highlights the successful synthesis of 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate via a multi-step organic reaction pathway. The compound's structural characterization was confirmed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. Researchers have noted its stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Moreover, preliminary cytotoxicity assays indicate selective toxicity towards cancer cell lines, warranting further investigation into its anticancer properties.

Mechanistic studies have revealed that the compound interacts with key cellular proteins, disrupting signal transduction pathways associated with cell proliferation and apoptosis. Molecular docking simulations suggest high binding affinity to target proteins, which aligns with the observed biological activities. These findings underscore the compound's potential as a lead molecule for drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Additionally, in vivo studies are underway to evaluate its safety and therapeutic potential in animal models.

In conclusion, 4-N-(phenoxycarbonyl)benzenesulfonamidonaphthalen-1-yl phenyl carbonate (CAS: 448199-70-0) represents a novel chemical entity with significant therapeutic potential. Continued research into its mechanism of action and pharmacological profile will be crucial for advancing its development as a viable drug candidate. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into clinical applications.